N-((trimethylsilyl)methyl)prop-2-en-1-amine

• CAS No.: 53677-49-9
• Molecular Formula: C7H17NSi
• Molecular Weight: 143.30 g/mol
• IUPAC Name: N-(trimethylsilylmethyl)prop-2-en-1-amine
• InChI: InChI=1S/C7H17NSi/c1-5-6-8-7-9(2,3)4/h5,8H,1,6-7H2,2-4H3
• InChI Key: PNXHVLNVLMBVTP-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CNCC=C

Description

N-((trimethylsilyl)methyl)prop-2-en-1-amine is a useful research compound. Its molecular formula is C7H17NSi and its molecular weight is 143.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 118 mL (1.57 mol) of allylamine warmed at 40° C. in an inert atmosphere was very slowly added 100 mL (0.72 mol) of chloromethyl trimethylsilane (approximate rate of 1 mL/min). The reaction mixture was slowly warmed to 70° C. and stirred for 24 h. The reaction mixture was cooled to 0° C. and to it was added water to break up the gel and then 300 mL of 2N NaOH solution. The reaction mixture was extracted with ether. The combined organic fractions were washed with 500 mL of sat'd NaCl solution, dried over Na2SO4, filtered and the filtrate was concentrated. The residue was purified by distillation (bp 80-84° C. @ 100 torr) to give 75 g of the title compound.

Synthesis routes and methods II

Procedure details

Allylamine (29.5 ml, 392.5 mmol) was warmed to 40° C. under nitrogen atmosphere. Chloromethyltrimethylsilane (25.0 ml, 180 mmol) was added very slowly to the allylamine while stirring. After the addition was complete the mixture was warmed to 70° C. for 24 hours. The mixture was cooled to 0° C. and water (25 ml) was added, followed by 2 N NaOH solution (75 ml). The mixture was stirred for one hour and was then extracted with tert-butyl methyl ether (tBME; 2×100 ml). The organic layer was dried with Na2SO4 and then concentrated under vacuum at 300 mbar at 70° C. to give pure N-((trimethylsilyl)methyl)prop-2-en-1-amine (21 g, 146.5 mmol) in 81% c.y.